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Compound Name: Cyclobutyl 4-fluorophenyl ketone

CAS No.: 31431-13-7

Cat. No.: B1295176

Get Quote

Abstract
This technical guide provides a detailed spectroscopic analysis of Cyclobutyl 4-Fluorophenyl
Ketone (CAS: 31431-13-7, MF: C₁₁H₁₁FO, MW: 178.21 g/mol ). As a key structural motif in

medicinal chemistry and materials science, a thorough understanding of its spectroscopic

properties is essential for researchers, scientists, and professionals in drug development. While

a complete set of published experimental spectra for this specific molecule is not readily

available in peer-reviewed literature, this guide leverages established spectroscopic principles

and data from analogous structures to present a comprehensive, predicted analysis. We will

detail the theoretical underpinnings, standard experimental protocols, and in-depth

interpretation for Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy,

and Mass Spectrometry (MS).

Introduction: The Significance of Spectroscopic
Analysis
Cyclobutyl 4-fluorophenyl ketone belongs to the class of aryl cyclobutyl ketones, which are

valuable building blocks in organic synthesis. The cyclobutane ring offers a unique, rigid, three-
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dimensional scaffold that can serve as a bioisostere for other groups, potentially improving

metabolic stability and binding affinity of drug candidates. The 4-fluorophenyl moiety is also a

common feature in pharmaceuticals, influencing electronic properties and metabolic pathways.

Accurate structural confirmation and purity assessment are paramount in any chemical

synthesis. Spectroscopic techniques provide a non-destructive and highly informative means to

achieve this. By analyzing the interaction of a molecule with electromagnetic radiation and its

behavior under ionization, we can deduce its precise connectivity, functional groups, and

atomic environment. This guide serves as a practical reference for the expected spectroscopic

signature of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule. It relies on the magnetic properties of atomic nuclei,

primarily ¹H (proton) and ¹³C.

Experimental Protocol: NMR Data Acquisition
The following protocol outlines a standard procedure for acquiring high-quality NMR spectra for

a small molecule like cyclobutyl 4-fluorophenyl ketone.

Methodology:

Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in ~0.6 mL

of deuterated chloroform (CDCl₃). CDCl₃ is a standard solvent for its ability to dissolve a

wide range of organic compounds and for its single, well-characterized residual solvent

peak. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is

properly shimmed to achieve magnetic field homogeneity.

¹H NMR Acquisition Parameters:

Pulse Sequence: A standard 90° pulse experiment is typically sufficient. For quantitative

results, ensure the relaxation delay is adequate (≥ 5 times the longest T₁).
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Spectral Width: Set to approximately 12-15 ppm to encompass all expected proton

signals.

Acquisition Time (AQ): Set to 3-4 seconds to ensure good resolution.

Number of Scans (NS): For a sample of this concentration, 8 to 16 scans should provide

an excellent signal-to-noise ratio.

¹³C NMR Acquisition Parameters:

Pulse Sequence: A proton-decoupled experiment (e.g., zgpg30) is standard to produce a

spectrum with singlets for each unique carbon, simplifying interpretation.

Spectral Width: Set to ~220 ppm to cover the full range of organic carbon chemical shifts.

Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans

(e.g., 1024 or more) is typically required to achieve a good signal-to-noise ratio.

Predicted ¹H NMR Spectrum and Interpretation
The proton NMR spectrum is predicted to show distinct signals for the aromatic and aliphatic

regions, with coupling patterns providing key connectivity information.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 8.05 dd (or m) 2H H-2', H-6'

Protons ortho to

the carbonyl

group are

significantly

deshielded. They

will appear as a

doublet of

doublets due to

coupling with

both the adjacent

aromatic protons

(H-3', H-5') and

the fluorine atom.

~ 7.15 t 2H H-3', H-5'

Protons meta to

the carbonyl

group and ortho

to the fluorine

atom. They will

appear as a

triplet due to

coupling with the

adjacent

aromatic protons

and the fluorine

atom (ortho-

coupling).

~ 3.80 quintet 1H H-1 The methine

proton on the

cyclobutyl ring,

directly attached

to the carbonyl

group, is the

most deshielded
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aliphatic proton.

It is split by the

four adjacent

methylene

protons (H-2, H-

3).

~ 2.40 m 2H H-2 (equatorial)

The methylene

protons adjacent

to the methine.

Complex

multiplicity is

expected due to

geminal and

vicinal coupling.

~ 2.25 m 2H H-2 (axial)

Diastereotopic

with the other H-

2 protons,

leading to a

different

chemical shift

and complex

coupling.

~ 2.00 m 2H H-3

The methylene

protons at the

'bottom' of the

cyclobutyl ring.

They will show

complex splitting

due to coupling

with the H-2

protons.

Predicted ¹³C NMR Spectrum and Interpretation
The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments

in the molecule.
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Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~ 199.0 C=O

The carbonyl carbon is highly

deshielded and appears at a

characteristic downfield shift.

~ 165.5 (d, ¹JCF ≈ 255 Hz) C-4'

The carbon directly bonded to

fluorine shows a very large

one-bond coupling constant

(¹JCF) and is significantly

downfield.

~ 133.0 C-1'

The aromatic carbon attached

to the carbonyl group (ipso-

carbon) is a quaternary carbon

and will likely show a weaker

signal.

~ 131.0 (d, ³JCF ≈ 9 Hz) C-2', C-6'

Aromatic carbons ortho to the

carbonyl group. A smaller

three-bond C-F coupling is

expected.

~ 115.5 (d, ²JCF ≈ 22 Hz) C-3', C-5'

Aromatic carbons meta to the

carbonyl and ortho to the

fluorine. A characteristic two-

bond C-F coupling constant is

expected.

~ 45.0 C-1

The methine carbon of the

cyclobutyl ring, deshielded by

the adjacent carbonyl group.

~ 25.5 C-2
The methylene carbons

adjacent to the methine.

~ 18.0 C-3
The methylene carbon furthest

from the carbonyl group.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Experimental Protocol: IR Data Acquisition
For a liquid sample like cyclobutyl 4-fluorophenyl ketone, the "neat" film method is simple

and effective.

Methodology:

Plate Preparation: Ensure two sodium chloride (NaCl) or potassium bromide (KBr) salt plates

are clean and dry. Handle them only by the edges to avoid transferring moisture from your

fingers.

Sample Application: Place one to two drops of the neat liquid sample onto the center of one

salt plate.

Film Formation: Place the second salt plate on top of the first, gently pressing to spread the

liquid into a thin, uniform film between the plates. Avoid introducing air bubbles.

Data Acquisition: Place the "sandwich" of plates into the sample holder of an FT-IR

spectrometer and acquire the spectrum. Typically, 16 to 32 scans are co-added to produce a

spectrum with a good signal-to-noise ratio over a range of 4000-400 cm⁻¹.

Cleaning: After analysis, disassemble the plates, clean them thoroughly with a dry solvent

(e.g., anhydrous acetone or dichloromethane), and return them to a desiccator for storage.

Predicted IR Spectrum and Interpretation
The IR spectrum will be dominated by a strong carbonyl stretch, along with characteristic

absorptions for the aromatic ring and aliphatic C-H bonds.

Table 3: Predicted Characteristic IR Absorption Bands
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Predicted
Wavenumber
(cm⁻¹)

Intensity Vibration Type Rationale

3100-3000 Medium Aromatic C-H Stretch

Characteristic

stretching vibrations

for sp² C-H bonds on

the phenyl ring.

2990-2850 Medium Aliphatic C-H Stretch

Characteristic

stretching vibrations

for the sp³ C-H bonds

of the cyclobutyl ring.

~ 1685 Strong
C=O Stretch (Aryl

Ketone)

The carbonyl stretch

is one of the most

intense and diagnostic

peaks in the

spectrum. Conjugation

with the aromatic ring

lowers the frequency

from a typical aliphatic

ketone (~1715 cm⁻¹).

~ 1600, ~1500 Medium Aromatic C=C Stretch

These two bands are

characteristic of the

benzene ring skeleton

vibrations.

~ 1225 Strong C-F Stretch

The carbon-fluorine

bond gives rise to a

strong, characteristic

absorption in the

fingerprint region.

~ 1160 Strong
C-CO-C Asymmetric

Stretch

Stretching of the

entire ketone

functional group

framework.
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Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule

and its fragments. Electron Ionization (EI) is a "hard" ionization technique that causes extensive

fragmentation, providing a molecular fingerprint that is highly useful for structural elucidation.

Experimental Protocol: EI-MS Data Acquisition
Methodology:

Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass

spectrometer, often via direct insertion probe or through a Gas Chromatography (GC)

system. The sample is vaporized in a high-vacuum source.

Ionization: Bombard the gaseous molecules with a beam of high-energy electrons, typically

at 70 eV. This energy is sufficient to eject an electron from the molecule, forming a positively

charged molecular ion (M•⁺).

Fragmentation: The excess energy imparted during ionization causes the molecular ion to

fragment into smaller, characteristic charged ions and neutral radicals.

Analysis: Accelerate the resulting ions into a mass analyzer (e.g., a quadrupole or time-of-

flight), which separates them based on their m/z ratio.

Detection: A detector records the abundance of each ion, generating the mass spectrum.

Workflow for Spectroscopic Analysis
The logical flow for characterizing a compound like Cyclobutyl 4-fluorophenyl ketone
involves a multi-technique approach to build a complete structural picture.
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Caption: Workflow for the comprehensive spectroscopic analysis of an organic compound.

Predicted Mass Spectrum and Fragmentation
The mass spectrum will show a molecular ion peak corresponding to the molecular weight and

several key fragment ions resulting from predictable bond cleavages.

Molecular Ion (M•⁺): The molecular formula C₁₁H₁₁FO gives a monoisotopic mass of 178.08

g/mol . A peak at m/z = 178 is expected, corresponding to the molecular ion.

Major Fragmentation Pathways: The most common fragmentation for ketones is α-cleavage,

which is the breaking of a C-C bond adjacent to the carbonyl group. This cleavage results in

the formation of a stable acylium ion.
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Loss of the Cyclobutyl Radical: Cleavage of the bond between the carbonyl carbon and the

cyclobutyl ring.

M•⁺ → [C₇H₄FO]⁺ + •C₄H₇

This generates the 4-fluorobenzoyl cation at m/z = 123. This is predicted to be the base

peak (most intense peak) due to the high stability of the acylium ion.

Loss of the 4-Fluorophenyl Radical: Cleavage of the bond between the carbonyl carbon and

the aromatic ring.

M•⁺ → [C₅H₇O]⁺ + •C₆H₄F

This generates the cyclobutanecarbonyl cation at m/z = 83. This peak is expected to be

less intense than the peak at m/z = 123.

Further Fragmentation of the Acylium Ion: The 4-fluorobenzoyl cation can lose carbon

monoxide (CO).

[C₇H₄FO]⁺ → [C₆H₄F]⁺ + CO

This generates the 4-fluorophenyl cation at m/z = 95.
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Caption: Predicted major fragmentation pathways for Cyclobutyl 4-fluorophenyl ketone in EI-

MS.

Conclusion
This technical guide presents a robust, predicted spectroscopic profile for Cyclobutyl 4-
fluorophenyl ketone based on foundational principles of NMR, IR, and Mass Spectrometry.

The detailed protocols provide a clear framework for experimental acquisition, while the

spectral interpretations offer a baseline for what researchers can expect to observe. The

predicted key identifiers—a strong IR absorption around 1685 cm⁻¹, a base peak at m/z = 123

in the mass spectrum, and characteristic aromatic and aliphatic patterns in the NMR spectra—

provide a comprehensive toolkit for the unambiguous identification and characterization of this

important chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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